Cas no 28799-82-8 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-)

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo- structure
28799-82-8 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
CAS No:28799-82-8
MF:C9H10N2O3
MW:194.187302112579
CID:268440
PubChem ID:120054
Update Time:2025-04-19

3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
    • 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxopyridine-3-carbonitrile
    • 6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 1-(2'-hydroxyethyl)-2-keto-3-cyano-4-methyl-6-hydroxy-1,2-dihydropyridine
    • 1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxonicotinonitrile
    • 3-cyano-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2(1H)-pyridinone
    • 3-pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo
    • 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
    • HMS2371B20
    • EINECS 249-231-0
    • 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarbonitrile
    • 3-cyano-6-hydroxy4-methyl-1-(2-hydroxyethyl)pyrid-2-one
    • CHEMBL1540129
    • Oprea1_524809
    • CS-0217476
    • AKOS000295360
    • 28799-82-8
    • SMR000001059
    • FT-0769333
    • Oprea1_473899
    • 6-Hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
    • AT19268
    • SCHEMBL10352245
    • SR-01000532200-1
    • SR-01000532200
    • EN300-7491994
    • AKOS000286771
    • NS00046834
    • MLS000069028
    • 6-Hydroxy-1-(2-hydroxy-ethyl)-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
    • SCHEMBL4801776
    • 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-1-(2-hydroxyethyl)-4-methyl-2-oxo-
    • 202118-74-9
    • DTXSID80951440
    • Inchi: 1S/C9H10N2O3/c1-6-4-8(13)11(2-3-12)9(14)7(6)5-10/h4,12,14H,2-3H2,1H3
    • InChI Key: YPVUBDAGJFYZIR-UHFFFAOYSA-N
    • SMILES: OC1=C(C#N)C(C)=CC(N1CCO)=O

Computed Properties

  • Exact Mass: 194.06900
  • Monoisotopic Mass: 194.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • PSA: 86.25000
  • LogP: -0.27372
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